Cas no 56287-61-7 ((S)-Viloxazine Hydrochloride)

• Product Name: (S)-Viloxazine Hydrochloride
• CAS No: 56287-61-7
• MF: C₁₃H₂₀ClNO₃
• MW: 273.755803108215
• CID: 945182
• PubChem ID: 12226599
• Update Time: 2025-05-19

(S)-Viloxazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Viloxazine Hydrochloride
• (2S)-2-[(2-ethoxyphenoxy)methyl]morpholine,hydrochloride
• (S)-Viloxazine Hydro
• E74864
• DTXSID60481331
• (2S)-2-[(2-ethoxyphenoxy)methyl]morpholine;hydrochloride
• 56287-61-7
• (2S)-2-(2-ETHOXYPHENOXYMETHYL)MORPHOLINE HYDROCHLORIDE
• AKOS040745078
• BS-47408
• (S)-2-((2-Ethoxyphenoxy)methyl)morpholine hydrochloride
• SCHEMBL25394508
• (S)-2-[(2-Ethoxyphenoxy)methyl]morpholine Hydrochloride; (S)-2-(2-Ethoxyphenoxymethyl)tetrahydro-1,4-oxazine Hydrochloride;
• HY-125784B
• CS-0142020
• (S)-Viloxazine Hydrochloride?
• (S)-Viloxazine (hydrochloride)

• Inchi： 1S/C13H19NO3.ClH/c1-2-15-12-5-3-4-6-13(12)17-10-11-9-14-7-8-16-11;/h3-6,11,14H,2,7-10H2,1H3;1H/t11-;/m0./s1
• InChI Key： HJOCKFVCMLCPTP-MERQFXBCSA-N
• SMILES： Cl.O1CCNC[C@H]1COC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 273.11300
• Monoisotopic Mass: 273.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Melting Point: 156-158°C
• PSA: 39.72000
• LogP: 2.58330

Additional information on (S)-Viloxazine Hydrochloride

Introduction to (S)-Viloxazine Hydrochloride (CAS No. 56287-61-7)

(S)-Viloxazine Hydrochloride, with the chemical formula C₁₉H₂₀NCl·HCl, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 56287-61-7, has garnered considerable attention due to its unique pharmacological properties and potential applications in medicinal chemistry. As a chiral derivative of viloxazine, (S)-Viloxazine Hydrochloride exhibits distinct biological activities that make it a valuable subject of study and development.

The synthesis and characterization of (S)-Viloxazine Hydrochloride involve rigorous methodologies to ensure high purity and enantiomeric excess. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various pharmaceutical formulations. Advanced techniques such as chromatography and spectroscopy are employed to confirm the structural integrity and purity of the compound, adhering to stringent regulatory standards.

In recent years, (S)-Viloxazine Hydrochloride has been the focus of numerous research studies exploring its therapeutic potential. One of the most promising areas of research is its application in treating neurological disorders. Studies have indicated that (S)-Viloxazine Hydrochloride may possess neuroprotective properties, making it a candidate for further investigation in conditions such as depression and anxiety. The compound's ability to interact with specific neurotransmitter systems has sparked interest among researchers seeking novel therapeutic agents.

Moreover, (S)-Viloxazine Hydrochloride has shown promise in preclinical trials for its potential role in managing cognitive disorders. Research suggests that it may enhance cognitive function by modulating acetylcholine receptors, which are crucial for memory and learning processes. These findings have opened new avenues for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's unique mechanism of action sets it apart from existing medications, offering a potential breakthrough in therapeutic interventions.

The pharmacokinetic profile of (S)-Viloxazine Hydrochloride is another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its clinical use. Preliminary data indicate that (S)-Viloxazine Hydrochloride exhibits moderate bioavailability and a relatively long half-life, suggesting that it could be administered less frequently than some existing medications. This characteristic would enhance patient compliance and convenience.

From a chemical biology perspective, (S)-Viloxazine Hydrochloride serves as an excellent model compound for studying enzyme inhibition and receptor binding interactions. Its chiral center allows researchers to investigate the impact of stereochemistry on pharmacological activity, providing insights into drug design principles. High-throughput screening methods have been employed to identify new targets and pathways that could be modulated by (S)-Viloxazine Hydrochloride or its derivatives.

The regulatory landscape for (S)-Viloxazine Hydrochloride is evolving as more data becomes available on its safety and efficacy. Regulatory agencies require comprehensive toxicological studies to assess potential risks before approving new drugs for human use. Researchers are collaborating with regulatory bodies to ensure that clinical trials are designed effectively to provide robust evidence supporting the compound's therapeutic benefits.

In conclusion, (S)-Viloxazine Hydrochloride represents a significant advancement in pharmaceutical chemistry with its unique properties and potential applications. Ongoing research continues to uncover new therapeutic possibilities, making it a compound of great interest in the medical community. As studies progress, we can expect further insights into its mechanisms of action and clinical applications, paving the way for innovative treatments in various medical fields.